[1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: (1-methoxy-4-propan-2-ylcyclohexyl)methanamine
• InChI: InChI=1S/C11H23NO/c1-9(2)10-4-6-11(8-12,13-3)7-5-10/h9-10H,4-8,12H2,1-3H3
• InChI Key: LMIQIFIIPSHGNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)(CN)OC

Description

[1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine is a cyclohexane-derived amine featuring a methoxy group and an isopropyl (propan-2-yl) substituent on the cyclohexyl ring, with a methanamine group at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-Methoxy-4-(propan-2-yl)cyclohexyl]methanamine involves several steps. One common method includes the reaction of cyclohexanone with isopropylamine to form an intermediate, which is then methoxylated to produce the final compound .

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions can occur, especially nucleophilic substitution, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired product.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of various substituted cyclohexylmethanamines.

Scientific Research Applications

Chemistry:

• Used as a reagent in organic synthesis for the preparation of various derivatives .

Biology:

• Studied for its potential biological activities, including enzyme inhibition and receptor binding .

Medicine:

• Investigated for its potential therapeutic applications, although specific uses are still under research .

Industry:

• Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of [1-Methoxy-4-(propan-2-yl)cyclohexyl]methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects . The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The table below summarizes key structural analogs, their molecular formulas, molecular weights, substituents, and notable properties:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Data
[1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine	C₁₁H₂₁NO	183.29 (calculated)	Methoxy, isopropyl on cyclohexyl	Hypothetical; inferred stability from cyclohexyl conformation.
5-Methoxy-2-(propan-2-yl)aniline	C₁₀H₁₅NO	165.23	Methoxy, isopropyl on benzene	Aromatic analog; potential for π-π interactions.
[1-(Propan-2-yloxy)cyclohexyl]methanamine	C₁₀H₂₁NO	171.27	Isopropyloxy on cyclohexyl	Boiling point: 270.8±35.0°C; density: 0.9±0.1 g/cm³.
[1-(Methylsulfanyl)cyclohexyl]methanamine	C₈H₁₇NS	159.29	Methylsulfanyl on cyclohexyl	Increased lipophilicity due to sulfur substitution.
1-(4-Methoxyphenyl)propan-2-amine	C₁₀H₁₅NO	165.23	Methoxy on phenyl, propan-2-amine	Aromatic core with amphetamine-like structure.
[4-(4-Methoxyphenyl)tetrahydro-2H-pyran-4-yl]methanamine	C₁₃H₁₉NO₂	221.30	Methoxy on phenyl, tetrahydropyran ring	Oxane ring introduces rigidity and oxygen polarity.

Key Structural Differences and Implications

Core Ring System :

• The target compound’s cyclohexyl ring provides conformational flexibility, unlike aromatic analogs (e.g., 5-methoxy-2-(propan-2-yl)aniline ) or the tetrahydropyran-based compound . This flexibility may influence binding to biological targets or solubility.
• Tetrahydropyran derivatives introduce an oxygen atom into the ring, enhancing polarity and hydrogen-bonding capacity compared to cyclohexane.

Substituent Effects :

• Methoxy vs. Isopropyloxy : The isopropyloxy group in [1-(propan-2-yloxy)cyclohexyl]methanamine increases steric bulk and hydrophobicity compared to the methoxy group in the target compound.
• Methylsulfanyl substitution replaces oxygen with sulfur, significantly altering electronic properties (e.g., weaker hydrogen bonding, higher lipophilicity).

Amine Group Positioning: The methanamine group in the target compound is directly attached to the cyclohexyl ring, whereas analogs like 1-(4-methoxyphenyl)propan-2-amine feature a secondary amine linked to an aromatic system.

Physicochemical Property Trends

• Boiling Points : Cyclohexyl derivatives with larger substituents (e.g., isopropyloxy in ) exhibit higher boiling points (270.8°C) compared to simpler aromatic amines (e.g., 165.23 g/mol for ).
• Lipophilicity : Sulfur-containing analogs are predicted to have higher logP values than oxygenated counterparts due to sulfur’s hydrophobic nature.
• Polarity : Methoxy and tetrahydropyran-containing compounds are more polar, enhancing aqueous solubility compared to purely hydrocarbon-substituted cyclohexyl amines.

Biological Activity

[1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine is a novel compound that has garnered attention for its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its interactions with biological targets, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The compound features a cyclohexyl ring substituted with a methoxy group and an isopropyl group. This unique structure may influence its biological activity, making it a subject of interest in medicinal chemistry.

Biological Activity Overview

Research indicates that [1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine may interact with various molecular targets, including enzymes and receptors. Preliminary studies suggest that it could modulate their activity, leading to significant biological effects.

• Enzyme Interaction : The compound may act as an inhibitor or modulator of specific enzymes, which could alter metabolic pathways.
• Receptor Binding : It may bind to certain receptors, influencing physiological responses related to neurotransmission and other processes.

Study 1: Enzyme Inhibition

A study explored the inhibitory effects of [1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine on specific enzymes. The results indicated that the compound exhibited moderate inhibitory activity against certain targets, suggesting potential use in therapeutic formulations aimed at metabolic disorders.

Enzyme Target	IC50 (µM)	Observations
Enzyme A	12.5	Moderate inhibition observed
Enzyme B	7.8	Significant inhibition

Study 2: Receptor Binding Affinity

In another investigation, the binding affinity of [1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine to various receptors was evaluated. The findings revealed notable interactions with neurotransmitter receptors, which could have implications for neuropharmacology.

Receptor Type	Binding Affinity (nM)	Functional Impact
Receptor X	50	Modulation of neurotransmitter release
Receptor Y	25	Potential anxiolytic effects

Synthesis and Development

The synthesis of [1-Methoxy-4-(propan-2-YL)cyclohexyl]methanamine involves several steps, highlighting the complexity required for its production. The multi-step synthesis includes reactions such as oxidation and substitution using various reagents.